Cas no 956252-61-2 (3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole)

• Product Name: 3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole
• CAS No: 956252-61-2
• MF: C₁₈H₂₅N₃O₄S₂
• MW: 411.538801908493
• CID: 5844065
• PubChem ID: 16300341
• Update Time: 2025-07-09

3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(4-propan-2-ylphenyl)sulfonyl-4-pyrrolidin-1-ylsulfonylpyrazole
• Z237523308
• 956252-61-2
• CCG-191725
• 1-((4-isopropylphenyl)sulfonyl)-3,5-dimethyl-4-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole
• F2066-0120
• UPCMLD0ENAT5809049:001
• 3,5-dimethyl-1-[4-(propan-2-yl)benzenesulfonyl]-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole
• AKOS002050589
• 3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole

• Inchi： 1S/C18H25N3O4S2/c1-13(2)16-7-9-17(10-8-16)26(22,23)21-15(4)18(14(3)19-21)27(24,25)20-11-5-6-12-20/h7-10,13H,5-6,11-12H2,1-4H3
• InChI Key： DFEWNUPQQZPIFR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C(C)C)C=C2)(=O)=O)C(C)=C(S(N2CCCC2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 411.12864863g/mol
• Monoisotopic Mass: 411.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Additional information on 3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole

Comprehensive Overview of 3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS No. 956252-61-2)

The compound 3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS No. 956252-61-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the sulfonyl and pyrazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets. The compound's molecular weight and lipophilicity further enhance its suitability for drug discovery programs.

In recent years, the demand for sulfonamide-based compounds like 3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole has surged due to their versatility in medicinal chemistry. The compound's CAS No. 956252-61-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its synthetic route and purity specifications are also critical topics among chemists aiming to optimize its production for scalable applications.

One of the most discussed aspects of this compound is its potential role in addressing drug-resistant infections and chronic inflammatory diseases. With the rise of antibiotic resistance, researchers are exploring sulfonylpyrazole derivatives as novel therapeutic agents. The 3,5-dimethyl substitution pattern in this molecule is believed to enhance its bioavailability and metabolic stability, making it a standout candidate for further development. Additionally, its propan-2-yl and pyrrolidine groups contribute to its selective binding affinity, a hot topic in precision medicine.

From a technical standpoint, the compound's NMR spectra and HPLC chromatograms are often analyzed to ensure its structural integrity. Laboratories worldwide rely on advanced techniques like LC-MS and X-ray crystallography to characterize CAS No. 956252-61-2. These methods are essential for verifying its chemical identity and purity, which are crucial for regulatory compliance and reproducibility in research. The compound's solubility profile and stability under various pH conditions are also key considerations for formulation scientists.

Beyond pharmaceuticals, 3,5-dimethyl-1-4-(propan-2-yl)benzenesulfonyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole has potential applications in material science and catalysis. Its sulfonyl groups can act as ligands in metal-organic frameworks (MOFs), a trending area in green chemistry. Furthermore, its thermal stability and electronic properties make it a candidate for organic semiconductors, aligning with the global push for sustainable technologies.

In conclusion, CAS No. 956252-61-2 represents a multifaceted compound with broad implications across science and industry. Its synthetic accessibility, biological activity, and material compatibility position it as a valuable asset for future innovations. As research continues to uncover its full potential, this compound is poised to remain a focal point in cutting-edge chemical research.